Cas no 1101107-87-2 (((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol)

• Product Name: ((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol
• CAS No: 1101107-87-2
• MF: C₈H₁₃FO₄
• MW: 192.184826612473
• CID: 4560490
• PubChem ID: 118989378
• Update Time: 2025-10-28

((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol
• [(3aR,5R,6R,6aS)-6-fluoro-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-5-yl]methanol
• 1101107-87-2
• SCHEMBL17641424

• Inchi： 1S/C8H13FO4/c1-8(2)12-6-5(9)4(3-10)11-7(6)13-8/h4-7,10H,3H2,1-2H3/t4-,5-,6-,7-/m1/s1
• InChI Key： CBUOAPQBVNPHQS-DBRKOABJSA-N
• SMILES： F[C@@H]1[C@@H](CO)O[C@H]2[C@@H]1OC(C)(C)O2

Computed Properties

• Exact Mass: 192.07978705g/mol
• Monoisotopic Mass: 192.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 47.9

Additional information on ((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol

Comprehensive Overview of ((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol (CAS No. 1101107-87-2)

((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol, with the CAS number 1101107-87-2, is a fluorinated carbohydrate derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydrofuro[2,3-d][1,3]dioxole backbone, is widely studied for its potential applications in drug development, particularly in the synthesis of nucleoside analogs and antiviral agents. Researchers are increasingly exploring its role in glycoscience and medicinal chemistry, making it a subject of interest in cutting-edge scientific discussions.

The structural complexity of ((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol highlights its versatility in organic synthesis. The presence of a fluoro group at the 6-position and a hydroxymethyl moiety at the 5-position allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored properties. This adaptability is crucial for developing highly selective and bioactive molecules, addressing current challenges in targeted therapy and precision medicine.

In the context of green chemistry and sustainable synthesis, CAS 1101107-87-2 has emerged as a key intermediate for eco-friendly catalytic processes. Recent advancements in enzymatic transformations and metal-free reactions have leveraged its scaffold to minimize waste and reduce reliance on hazardous reagents. These innovations align with global trends toward environmentally benign manufacturing practices, a topic frequently searched by professionals in the chemical and pharmaceutical industries.

Another area of growing interest is the compound's potential in carbohydrate-based therapeutics. With the rise of glycobiology as a frontier in biomedical research, ((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol serves as a building block for glycomimetics—molecules that mimic natural sugars to modulate biological pathways. This application is particularly relevant in the development of treatments for infectious diseases and metabolic disorders, addressing frequently searched health concerns.

From an analytical perspective, the characterization of CAS 1101107-87-2 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying its stereochemical purity and ensuring reproducibility in research—a critical factor for laboratories focusing on quality control and standardization. The compound's chiral centers demand meticulous analysis, reflecting the broader industry emphasis on stereoselective synthesis.

In summary, ((3aR,5R,6R,6aS)-6-Fluoro-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-5-yl)methanol (1101107-87-2) represents a multifaceted tool for modern chemistry. Its integration into drug discovery, sustainable methodologies, and glycotherapeutic innovation underscores its value across disciplines. As scientific inquiries into fluorinated sugars and functionalized heterocycles expand, this compound will likely remain at the forefront of transformative research.